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Compound of Interest

Compound Name: DMX-129

Cat. No.: B15618236

A thorough search for "DMX-129" in the context of high-throughput screening (HTS) and drug
discovery did not yield any specific publicly available information on a molecule with this
designation.

The search results for "DMX-129" were varied and included:

e AGMB-129 (Ontunisertib): An inhibitor of ALK5 (TGFBR1) being developed for
Fibrostenosing Crohn's Disease. Its mechanism is focused on inhibiting fibrosis in the
gastrointestinal tract.[1]

o EBC-129: An antibody-drug conjugate designed to target specific glycosylation sites on
proteins over-expressed in cancer cells, delivering a cytotoxic payload directly to tumors.[2]

o Xenon Xe-129: A hyperpolarized contrast agent used for magnetic resonance imaging (MRI)
of lung ventilation.[3]

o DMX129BT: A car audio multimedia receiver.[4][5][6][7][8]

It is possible that "DMX-129" is an internal compound code not yet disclosed in public literature,
a new or emerging research molecule with limited available data, or a potential typographical
error.

Without specific information on the molecular target, mechanism of action, and assay
technology associated with a compound named "DMX-129," it is not possible to provide

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15618236?utm_src=pdf-interest
https://www.benchchem.com/product/b15618236?utm_src=pdf-body
https://www.benchchem.com/product/b15618236?utm_src=pdf-body
https://agomab.com/agmb-129/
https://www.a-star.edu.sg/News/astarNews/news/press-releases/first-made-in-singapore-antibody-drug-conjugate-approved-to-enter-clinical-trials
https://go.drugbank.com/drugs/DB17386
https://www.kenwood.eu/car/navigation_multimedia/multimedia/DMX129BT/
https://www.bestbuy.com/product/kenwood-6-8-bluetooth-digital-media-receiver-with-rear-camera-input-black/J7227698CH
https://manuals.jvckenwood.com/download/files/B5K-1096_ref_R_En_01.pdf
https://www.kenwood.com/usa/car/caraudio/navigation_multimedia/dmx129bt/
https://www.crutchfield.com/p_113DMX129B/Kenwood-DMX129BT.html
https://www.benchchem.com/product/b15618236?utm_src=pdf-body
https://www.benchchem.com/product/b15618236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

detailed application notes and protocols for its use in high-throughput screening.

To assist researchers, scientists, and drug development professionals, the following sections
provide a generalized framework and hypothetical examples of application notes and protocols
that would be relevant for a novel small molecule inhibitor in a high-throughput screening
setting.

Hypothetical Application Note: "Molecule-X" for
High-Throughput Screening of Kinase Y

This application note describes the use of "Molecule-X," a potent and selective inhibitor of
Kinase Y, in a high-throughput screening assay.

1. Introduction

Kinase Y is a critical enzyme in the "Signal Pathway Z" and is implicated in the progression of
several cancers. "Molecule-X" has been identified as a specific inhibitor of Kinase Y and can be
used as a tool compound in high-throughput screening campaigns to identify other novel
inhibitors.

2. Mechanism of Action

"Molecule-X" is an ATP-competitive inhibitor of Kinase Y. It binds to the ATP-binding pocket of
the kinase, preventing the phosphorylation of its substrate.
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Caption: "Molecule-X" inhibits Kinase Y in Signal Pathway Z.

3. Materials and Reagents

e Recombinant Human Kinase Y

 Biotinylated Substrate Peptide

e ATP

» Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCI2, 1 mM EGTA, 0.01% Brij-35)

e "Molecule-X" (for control)

e Test Compounds

o 384-well plates

o HTRF Detection Reagents

4. Assay Protocol: Kinase Y HTRF Assay

This protocol is designed for a 384-well plate format suitable for high-throughput screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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